Heclin

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• InChI: InChI=1S/C17H17NO3/c1-3-15-8-9-16(21-15)10-11-17(20)18-14-6-4-13(5-7-14)12(2)19/h4-11H,3H2,1-2H3,(H,18,20)
• InChIKey: SPTWXRJNCFIDRQ-UHFFFAOYSA-N

Heclin: Pan-HECT E3 Ligase Inhibitor

Heclin is a synthetic small molecule (C17H17NO3, MW 283.32) identified as the first drug-like inhibitor of HECT (Homologous to E6AP C Terminus) domain-containing E3 ubiquitin ligases [1]. Unlike RING-domain ligase inhibitors, Heclin targets the Nedd4 family of HECT ligases—Smurf2, Nedd4, and WWP1—with low‑micromolar in vitro IC50 values, and uniquely recapitulates this inhibition in living cells [1]. It acts via an allosteric mechanism that induces active‑site cysteine oxidation rather than blocking the E2~Ub binding interface, a property that distinguishes it from peptide‑based HECT inhibitors [1]. This profile makes Heclin a critical chemical probe for deconvoluting HECT‑ vs. RING‑mediated ubiquitination events.

Pathway HECT- vs. RING-mediated ubiquitination discrimination

Mechanism Allosteric cysteine oxidation; non‑E2‑competitive

Target Pan-HECT (Smurf2, Nedd4, WWP1) with reported cellular activity

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source

Heclin Irreplaceability in Cells

In‑class HECT E3 ligase inhibitors are not interchangeable. The founding pan‑HECT inhibitor Heclin and its closest structural analog, Compound I, exhibit nearly identical in vitro IC50 profiles against Smurf2, Nedd4, and WWP1 [1]. Yet, in a cellular context, Heclin is markedly superior: it inhibits Smurf2 autoubiquitination with a cellular IC50 of 9 µM, whereas Compound I shows only weak, inconsistent in vivo activity [1]. This divergence arises from differential cellular availability or stability that in vitro assays cannot predict. Similarly, newer WWP1‑selective chemotypes such as NSC-217913 (IC50 158.3 µM) and the natural product derivative DIM (IC50 111.2 µM) are >15‑fold less potent than Heclin on their primary target [2][3]. Substituting Heclin for any of these alternatives thus risks either loss of cellular target engagement or a massive potency gap that compromises experimental conclusions.

! Structural analog Compound I exhibits weak cellular target engagement despite similar in vitro IC50 profiles; cellular potency may not transfer.

! Alternative WWP1 chemotypes (NSC-217913, DIM) require >15‑fold higher concentrations, potentially altering off‑target selectivity windows.

! Peptide‑based HECT inhibitors (e.g., Smurf2‑RYR) are E2‑competitive and may perturb E2‑E3 interaction studies.

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source
• [2] Dudey, A.P. et al. (2025) '3,3'-Diindolylmethane (DIM): A Molecular Scaffold for Inhibition of WWP1 and WWP2, Members of the NEDD4 Family HECT E3 Ligases', ACS Omega, 10(6), pp. 5963–5972. doi: 10.1021/acsomega.4c09944 View Source
• [3] Dudey, A.P. et al. (2024) 'Expanding the inhibitor space of the WWP1 and WWP2 HECT E3 ligases', J. Enzyme Inhib. Med. Chem., 39(1):2394895. doi: 10.1080/14756366.2024.2394895 View Source

Heclin Differentiation Data vs. Comparators

Cellular Target Engagement vs. Compound I

Despite sharing a core scaffold and nearly identical in vitro IC50 values, Heclin and Compound I differ critically in cellular potency. In a head-to-head cellular autoubiquitination assay in HEK293 cells, Heclin inhibited Smurf2 HECT domain activity with an apparent IC50 of 9 µM, whereas Compound I displayed only weak, non-quantifiable inhibition [1]. This demonstrates that in vitro biochemical IC50 values alone are insufficient to predict intracellular target engagement.

Cellular Target Engagement

Head-to-head

Heclin IC50 ≈ 9 µM in HEK293 cells; Compound I shows weak, non-quantifiable inhibition.

Cellular activity diverges from in vitro IC50; structural analog cannot replicate target engagement.

GFP-Smurf2 HECT domain; 8‑point dose–response; immunoblot densitometry.

Evidence Dimension	Cellular Smurf2 autoubiquitination inhibition IC50
Target Compound Data	Heclin: IC50 ≈ 9 µM (densitometry of ubiquitinated Smurf2 bands in HEK293 cells)
Comparator Or Baseline	Compound I: weak inhibition, IC50 not quantifiable in cellular assay
Quantified Difference	Heclin >10-fold more effective in cells (quantitative vs. non-quantifiable inhibition)
Conditions	HEK293 cells expressing GFP-Smurf2 HECT domain; 8-point dose–response; immunoblotting densitometry [1]

Why This Matters

For any experiment requiring intact‑cell ubiquitination readouts, Compound I cannot substitute for Heclin despite their structural similarity.

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source

WWP1 Inhibition vs. NSC-217913 and DIM

Heclin remains the most potent WWP1 HECT ligase inhibitor reported in primary literature. In cell‑free autoubiquitination ELISA, Heclin inhibits WWP1 with an IC50 of 6.9 µM [1]. By contrast, the recently identified WWP1 inhibitor NSC-217913 exhibits an IC50 of 158.3 µM (95% CI 128.7–195.1 µM) [2], and the indole‑derived inhibitor DIM shows an IC50 of 111.2 µM (95% CI 85.1–145.8 µM) [3]. Heclin thus provides a 23‑fold potency advantage over NSC-217913 and a 16‑fold advantage over DIM.

WWP1 Inhibition Potency

Cross-study comparable

Heclin IC50 = 6.9 µM; NSC-217913 IC50 = 158.3 µM; DIM IC50 = 111.2 µM. Reported 23‑fold and 16‑fold higher potency.

Supports WWP1 target engagement studies; highest reported biochemical potency among commercial inhibitors.

HECT domain autoubiquitination ELISA; values from independent studies.

Evidence Dimension	WWP1 HECT domain autoubiquitination IC50
Target Compound Data	Heclin: IC50 = 6.9 µM
Comparator Or Baseline	NSC-217913: IC50 = 158.3 µM; DIM: IC50 = 111.2 µM
Quantified Difference	Heclin is 23‑fold more potent than NSC-217913 and 16‑fold more potent than DIM
Conditions	All values from isolated HECT domain autoubiquitination ELISA assays (Mund et al. 2014; Dudey et al. 2024, 2025) [1][2][3]

Why This Matters

For WWP1‑focused studies, Heclin offers the highest biochemical potency available, reducing the risk of off‑target effects at high compound concentrations.

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source
• [2] Dudey, A.P. et al. (2024) 'Expanding the inhibitor space of the WWP1 and WWP2 HECT E3 ligases', J. Enzyme Inhib. Med. Chem., 39(1):2394895. doi: 10.1080/14756366.2024.2394895 View Source
• [3] Dudey, A.P. et al. (2025) '3,3'-Diindolylmethane (DIM): A Molecular Scaffold for Inhibition of WWP1 and WWP2, Members of the NEDD4 Family HECT E3 Ligases', ACS Omega, 10(6), pp. 5963–5972. doi: 10.1021/acsomega.4c09944 View Source

HECT vs. RING E3 Ligase Selectivity

Heclin is uniquely positioned to distinguish HECT‑ from RING‑mediated ubiquitination. In cell‑free assays, Heclin at concentrations up to 20‑fold above its HECT IC50 does not inhibit autoubiquitination of the RING‑domain ligase Mdm2 [1]. This contrasts with E1‑targeting agents like PYR-41, which globally suppress all ubiquitination (E1 IC50 <10 µM, but inhibits HECT Nedd4 autoubiquitination only at 50 µM), and with the p300/CBP inhibitor C646, which is unlikely to have direct activity on any E3 ligase [2].

HECT vs. RING Selectivity

Class-level inference

No inhibition of RING ligase Mdm2 at concentrations >20‑fold above HECT IC50. PYR-41 globally suppresses E1 activity.

Enables HECT‑specific pathway dissection without suppressing RING ligase or E1/E2 machinery.

In vitro autoubiquitination assays; verify selectivity in target cell model.

Evidence Dimension	Inhibitory effect on RING E3 ligase Mdm2 autoubiquitination
Target Compound Data	Heclin: no inhibition of Mdm2 at concentrations substantially above HECT IC50
Comparator Or Baseline	PYR-41 (E1 inhibitor): IC50 <10 µM for E1, inhibits Nedd4 HECT at 50 µM; C646 (p300 inhibitor): not an E3 ligase inhibitor
Quantified Difference	Heclin provides complete HECT/RING discrimination; PYR-41 and C646 cannot distinguish ligase classes
Conditions	In vitro autoubiquitination assays (Mdm2 RING domain vs. Smurf2/Nedd4/WWP1 HECT domains); Sigma-Aldrich product validation data [1][2]

Why This Matters

Heclin is the only commercially available chemical probe that enables clean genetic‑like dissection of HECT‑specific ubiquitination without suppressing RING ligase or E1/E2 activity.

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source
• [2] Bertin Bioreagent (2024) 'PYR41 – Biochemicals – CAT N°: 15226'. Available at: https://www.bertin-bioreagent.com/ View Source

Mechanism: Cysteine Oxidation vs. E2 Binding

Heclin does not compete with the E2 ubiquitin‑conjugating enzyme for the HECT domain. In a fluorescence polarization assay, Heclin had no effect on Smurf2‑UbcH7 (E2) binding, whereas the bicyclic peptide Smurf2-RYR competitively inhibited E2 binding with a Kd of 2.5 µM [1]. Instead, Heclin elicits a conformational change in the HECT domain that leads to spontaneous oxidation of the catalytic cysteine, a mechanism verified by the observation that the IC50 is unchanged over an 8‑fold variation in E2 concentration [1]. This explains why Heclin’s inhibition develops within minutes and is reversible upon washout.

Inhibition Mechanism

Head-to-head

Heclin: non‑E2‑competitive; IC50 unchanged over 8‑fold E2 variation; active‑site cysteine oxidation. Smurf2‑RYR peptide: competitive E2 displacement (Kd 2.5 µM).

Allows E2‑independent HECT regulation studies; avoids confounding E2–E3 interaction effects.

Fluorescence polarization E2‑binding assay; autoubiquitination ELISA ± UbcH7 titration.

Evidence Dimension	Mode of HECT ligase inhibition
Target Compound Data	Heclin: non‑competitive with E2; IC50 unaffected by 8‑fold E2 concentration change; mechanism = conformational change → active‑site Cys oxidation
Comparator Or Baseline	Smurf2-RYR bicyclic peptide: Kd = 2.5 µM for Smurf2 HECT–UbcH7 binding; competitive E2 displacement
Quantified Difference	Qualitative mechanistic divergence: Heclin is an allosteric cysteine oxidizer; bicycle is an orthosteric E2‑competitive inhibitor
Conditions	Fluorescence polarization E2‑binding assay (Smurf2 HECT–UbcH7 interaction); autoubiquitination ELISA ± varying [UbcH7] [1]

Why This Matters

Researchers seeking to inhibit HECT ligase activity without displacing E2 enzymes (e.g., for studying E2‑independent HECT functions) must use Heclin rather than peptide‑based inhibitors.

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source

Intracellular Reversibility and Washout Control

Heclin is a reversible HECT ligase inhibitor in cells. In HEK293 cultures, Heclin’s inhibitory effect on Smurf2 persisted for at least 4 hours, and enzymatic activity was fully restored upon compound washout even when new protein synthesis was blocked with cycloheximide [1]. By contrast, the E1 irreversible inhibitor PYR-41 forms a covalent adduct and cannot be functionally reversed by washout [2]. This kinetic profile gives Heclin a distinct experimental advantage for pulse‑chase and reversibility control experiments.

Cellular Reversibility

Class-level inference

Heclin inhibition reversed upon washout in cycloheximide‑treated HEK293 cells; Smurf2 activity restored. PYR-41 is irreversible.

Enables temporal control of HECT ligase activity for pulse‑chase and kinetic studies.

Reversibility demonstrated even when new protein synthesis blocked.

Evidence Dimension	Reversibility of target inhibition in living cells
Target Compound Data	Heclin: reversible; Smurf2 reactivation after washout in the presence of cycloheximide; inhibition window ≥4 h
Comparator Or Baseline	PYR-41: irreversible E1 inhibitor; covalent mechanism precludes washout reversal
Quantified Difference	Qualitative difference: reversible vs. irreversible; Heclin enables time‑controlled E3 inhibition
Conditions	HEK293 cells; cycloheximide (translation inhibitor) co‑treatment; washout and immunoblotting for Smurf2 ubiquitination [1]

Why This Matters

Only a reversible HECT inhibitor allows researchers to confirm that observed phenotypes are due to on‑target ligase inhibition and not to irreversible pathway collapse.

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source
• [2] Bertin Bioreagent (2024) 'PYR41 – Biochemicals – CAT N°: 15226'. Available at: https://www.bertin-bioreagent.com/ View Source

Heclin Application Scenarios

HECT vs. RING Ubiquitination Deconvolution

When a ubiquitination event is suspected to be mediated by either a HECT or a RING ligase, Heclin provides a definitive pharmacological tool. Because Heclin does not inhibit the RING ligase Mdm2 or the E1/E2 machinery [1], a loss of substrate ubiquitination upon Heclin treatment directly implicates a HECT ligase. This approach has been used to attribute HIF‑1α degradation to Smurf2, where Heclin, but not the E1 inhibitor PYR-41 or the HAT inhibitor C646, elevated HIF‑1α levels in a dose‑dependent manner across multiple colorectal and renal cancer cell lines [2].

WWP1 Target Validation in PTEN-Dependent Cancers

For oncology programs targeting the WWP1–PTEN axis, Heclin is the most potent commercially available WWP1 inhibitor (IC50 6.9 µM) [1]. Alternative WWP1 inhibitors such as I3C and its condensation product DIM require >15‑fold higher concentrations to achieve equivalent target inhibition (DIM IC50 111.2 µM) and suffer from polypharmacology (AhR agonism, NF‑κB inhibition) that confounds target validation [3][4]. Heclin enables cleaner dose‑response studies for PTEN reactivation and downstream PI3K‑AKT pathway analysis.

Pulse-Chase and Reversibility Experiments

Heclin’s demonstrated cellular reversibility—enzymatic activity recovers after washout even in the presence of cycloheximide—makes it the HECT inhibitor of choice for experiments requiring temporal control of ligase activity, such as studying the kinetics of substrate degradation or the order of events in a ubiquitin‑dependent signaling cascade [1]. This is not achievable with covalent inhibitors like PYR-41 or with peptide inhibitors that have limited cell permeability.

Non-E2-Competitive HECT Inhibition Studies

When the research question requires inhibiting HECT catalytic activity without perturbing the E2–E3 binding interface, Heclin is unique. Bicyclic peptide inhibitors such as Smurf2‑RYR (Kd 2.5 µM for UbcH7) are E2‑competitive and block the binding step [1]. Heclin, by contrast, acts downstream of E2 docking by oxidizing the active‑site cysteine, enabling dissection of E2‑independent allosteric regulation of HECT ligases that no peptide‑based tool can provide [1].

Application

Selection Property

Validation Focus

HECT/RING pathway deconvolution

HECT‑selective inhibitor without RING/E1 suppression

Confirm absence of Mdm2 inhibition and E1 off‑target activity in assay

WWP1 target validation (PTEN pathway)

Reported highest biochemical potency for WWP1

Verify on‑target PTEN reactivation and downstream PI3K‑AKT modulation

Pulse‑chase / temporal control studies

Reversible inhibition in cells

Confirm washout‑dependent recovery of Smurf2 activity and substrate turnover kinetics

E2‑independent HECT regulation

Non‑E2‑competitive allosteric mechanism

Validate cysteine oxidation and lack of E2 displacement in target ligase

• [1] Mund, T. et al. (2014) 'Peptide and small molecule inhibitors of HECT-type ubiquitin ligases', Proc. Natl. Acad. Sci. U.S.A., 111(47), pp. 16736–16741. doi: 10.1073/pnas.1412152111 View Source
• [2] Zhao, S. and El-Deiry, W.S. (2023) 'Abstract 4812: Inhibition of Smurf2 E3 ubiquitin ligase by heclin and its analogues enhances HIF-1α expression and transcriptional activity in normoxia or hypoxia', Cancer Res., 83(7_Supplement), p. 4812. doi: 10.1158/1538-7445.AM2023-4812 View Source
• [3] Dudey, A.P. et al. (2025) '3,3'-Diindolylmethane (DIM): A Molecular Scaffold for Inhibition of WWP1 and WWP2, Members of the NEDD4 Family HECT E3 Ligases', ACS Omega, 10(6), pp. 5963–5972. doi: 10.1021/acsomega.4c09944 View Source
• [4] ScienceOpen (2019) 'Reactivation of PTEN tumor suppressor for cancer treatment through inhibition of a MYC-WWP1 inhibitory pathway'. Available at: https://www.scienceopen.com/document?id=1b85afb0-c1ff-4fe3-a3c6-aff52f6c8b60 View Source